Cas no 478059-30-2 (4-(Methoxymethyl)piperidin-4-amine dihydrochloride)

• Product Name: 4-(Methoxymethyl)piperidin-4-amine dihydrochloride
• CAS No: 478059-30-2
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• CID: 6396995
• PubChem ID: 165818556
• Update Time: 2025-10-31

4-(Methoxymethyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 478059-30-2
• 4-(methoxymethyl)piperidin-4-amine dihydrochloride
• EN300-37474068
• 4-(Methoxymethyl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C7H16N2O.2ClH/c1-10-6-7(8)2-4-9-5-3-7;;/h9H,2-6,8H2,1H3;2*1H
• InChI Key： MCBRFBZVFPJSNV-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CC1(CCNCC1)N

Computed Properties

• Exact Mass: 216.0796186g/mol
• Monoisotopic Mass: 216.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(Methoxymethyl)piperidin-4-amine dihydrochloride

Research Brief on 4-(Methoxymethyl)piperidin-4-amine Dihydrochloride (CAS: 478059-30-2) in Chemical Biology and Pharmaceutical Applications

4-(Methoxymethyl)piperidin-4-amine dihydrochloride (CAS: 478059-30-2) is a piperidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound serves as a key intermediate or building block in the synthesis of various biologically active molecules, particularly those targeting the central nervous system (CNS) and other therapeutic areas. The presence of both the methoxymethyl and amine functional groups on the piperidine ring provides unique chemical properties that make it valuable for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Recent studies have highlighted the role of 4-(Methoxymethyl)piperidin-4-amine dihydrochloride in the development of novel modulators for G-protein coupled receptors (GPCRs), including serotonin and dopamine receptors. Its structural features allow for efficient modifications to enhance binding affinity and selectivity towards specific receptor subtypes. For instance, researchers have utilized this compound to develop potential therapeutics for neurological disorders such as schizophrenia, depression, and Parkinson's disease, where GPCRs play a critical role in disease pathology and treatment.

In addition to its applications in CNS drug discovery, 4-(Methoxymethyl)piperidin-4-amine dihydrochloride has been employed in the synthesis of protease inhibitors and kinase modulators. Recent publications have demonstrated its utility in creating small-molecule inhibitors targeting viral proteases, such as those found in HIV and hepatitis C virus (HCV). The compound's ability to act as a scaffold for introducing various pharmacophores has made it a valuable tool in the fight against infectious diseases.

From a synthetic chemistry perspective, the preparation and characterization of 4-(Methoxymethyl)piperidin-4-amine dihydrochloride have been optimized in several recent studies. Improved synthetic routes have been developed to enhance yield and purity, which are critical for its application in pharmaceutical development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity, ensuring its reliability for research purposes.

Looking forward, the potential applications of 4-(Methoxymethyl)piperidin-4-amine dihydrochloride continue to expand. Current research is exploring its use in the development of targeted cancer therapies, particularly as part of small-molecule conjugates for drug delivery systems. Its chemical versatility and proven utility in multiple therapeutic areas suggest that this compound will remain an important focus of chemical biology and pharmaceutical research in the coming years.